![molecular formula C17H23N3O2S2 B5656678 4-(1-ethyl-1H-imidazol-2-yl)-1-{[4-(methylthio)phenyl]sulfonyl}piperidine](/img/structure/B5656678.png)
4-(1-ethyl-1H-imidazol-2-yl)-1-{[4-(methylthio)phenyl]sulfonyl}piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a part of a class of chemical compounds that have drawn interest in scientific research due to their potential biological activities and unique chemical structures.
Synthesis Analysis
- Research on related compounds involves a multi-step synthesis process, typically starting from basic chemical precursors and involving various reactions to introduce specific functional groups (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Molecular Structure Analysis
- Studies on similar compounds have used techniques like IR, NMR, and mass spectroscopy for structural elucidation. X-ray diffraction studies are also employed to confirm the molecular structure and crystal system of the compounds (Naveen et al., 2015).
Chemical Reactions and Properties
- These compounds often undergo various chemical reactions, including nucleophilic additions and cyclizations, to form heterocyclic derivatives. The reactivity is influenced by the presence of different functional groups (Rozentsveig et al., 2013).
Physical Properties Analysis
- The physical properties, such as solubility, melting point, and crystalline structure, are closely related to the molecular structure and can be studied through various spectroscopic methods and crystallography (Naveen et al., 2015).
Chemical Properties Analysis
- The chemical properties, including reactivity with other compounds, stability, and potential biological activities, are explored through synthesis and subsequent testing. This often involves a series of reactions to derive various derivatives and test their activities (Khalid et al., 2016).
properties
IUPAC Name |
4-(1-ethylimidazol-2-yl)-1-(4-methylsulfanylphenyl)sulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2S2/c1-3-19-13-10-18-17(19)14-8-11-20(12-9-14)24(21,22)16-6-4-15(23-2)5-7-16/h4-7,10,13-14H,3,8-9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADWFYWBWFNVNMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-ethyl-1H-imidazol-2-yl)-1-{[4-(methylthio)phenyl]sulfonyl}piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.